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Compound of Interest

Compound Name:
4-(2-Chloroethyl)-1,2-

dimethoxybenzene

CAS No.: 27160-08-3

Cat. No.: B3381784 Get Quote

Executive Summary & Core Directive
This guide defines the standard operating procedure (SOP) for the disposal of 4-(2-
Chloroethyl)-1,2-dimethoxybenzene (also known as 3,4-Dimethoxyphenethyl chloride).[1]

The Core Directive: This compound is a Halogenated Organic Waste.[1][2] Under no

circumstances should it be combined with non-halogenated solvent waste streams (e.g., pure

Acetone or Ethanol waste) or disposed of down the drain. Strict segregation is required to

maintain regulatory compliance (RCRA) and minimize disposal costs, as halogenated waste

requires high-temperature incineration to prevent the formation of dioxins and furans.[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties of this compound is the foundation of a safe

disposal plan. Its alkyl chloride moiety makes it a potential alkylating agent, requiring handling

precautions similar to other electrophiles.[1]
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Property Data Operational Implication

Chemical Name
4-(2-Chloroethyl)-1,2-

dimethoxybenzene

Primary identifier for waste

tags.

CAS Number 7074-11-5
Use for precise inventory

tracking.[1]

Physical State
Low-melting solid (mp 37-

39°C)

May appear as a liquid in warm

labs; handle as a solid spill if

cooled.[1]

Reactivity Alkyl Halide (Electrophile)
Reacts with strong

nucleophiles and oxidizers.[1]

Flash Point >110°C (Estimated)
Combustible, but not highly

flammable (Class IIIB).[1]

Waste Class Halogenated Organic
CRITICAL: Must be incinerated

at >1000°C.

Immediate Safety & Spill Response
Before disposal, ensure you are equipped to handle accidental release.[1]

PPE Requirements: Nitrile gloves (double-gloving recommended due to alkyl chloride

permeability), safety goggles, and a lab coat.[1] Work inside a fume hood.

Spill Protocol:

Isolate: Evacuate the immediate area if the spill is significant (>100 mL).[1]

Absorb: Do not use paper towels alone.[1] Use an inert absorbent (Vermiculite or

Diatomaceous Earth) to suppress vapor and immobilize the liquid.[3]

Collect: Scoop the absorbed material into a wide-mouth jar.

Label: Mark as "Debris contaminated with Halogenated Organics."

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://www.spectrumchemical.com/media/sds/V2150_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3381784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Protocol: The "Cradle-to-Grave"
Workflow[1]
This protocol ensures compliance with EPA Resource Conservation and Recovery Act (RCRA)

standards.[1]

Phase 1: Segregation (The Golden Rule)
Do NOT Mix: Never pour this compound into the "General Organic Waste" or "Non-

Halogenated" carboy.[1]

Why? Non-halogenated waste is often used as fuel blending for cement kilns.[1] Introducing

halogens (Chlorine) poisons this process and creates corrosive acid gases (HCl) upon

combustion, necessitating expensive scrubbers.

Action: Designate a specific waste stream for "Halogenated Solvents/Organics."

Phase 2: Pre-Disposal Stabilization
Scenario A: Pure Compound (Expired/Unused)[1]

No quenching necessary.[1] Chemical is stable.[1][4]

Transfer directly to the waste container.[1]

Scenario B: Reaction Mixture (In Solution)

Check: Ensure no active strong oxidizers or strong bases are present in the solution.[1]

Neutralize: If the solution is highly acidic or basic, neutralize to pH 5–9 before adding to

the solvent waste drum to prevent exothermic reactions inside the drum.

Phase 3: Packaging & Labeling
Container: Use High-Density Polyethylene (HDPE) or Glass (Amber).[1] Avoid metal

containers if the waste stream is potentially acidic.[1]
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Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1]

Labeling:

Primary Constituent: 4-(2-Chloroethyl)-1,2-dimethoxybenzene.[1][5][6]

Hazard Checkboxes: [x] Toxic, [x] Irritant.

Waste Code: Label clearly as HALOGENATED.

Visual Workflow: Decision Logic
The following diagram outlines the decision-making process for disposing of CAS 7074-11-5.
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Figure 1: Decision tree for the safe segregation and packaging of halogenated alkyl chloride

waste.

Regulatory & Compliance Context
RCRA Classification: While not explicitly "Listed" (P or U list) by name, this compound is

regulated as a characteristic hazardous waste if it exhibits ignitability or toxicity. However, in

a laboratory setting, the "Mixture Rule" applies: if you mix this halogenated compound with a

listed spent solvent (like Methylene Chloride, F002), the entire mixture bears the F-code.[1]

EPA Recommendation: Treat as a "Halogenated Solvent" candidate for incineration.

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 81860, 4-(2-Chloroethyl)-1,2-dimethoxybenzene.[1] Retrieved from [Link][1]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of 4-(2-
Chloroethyl)-1,2-dimethoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3381784#4-2-chloroethyl-1-2-dimethoxybenzene-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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